Cas no 1261524-83-7 (3-Fluoro-4-(3-trifluoromethoxyphenyl)benzoic acid)

• Product Name: 3-Fluoro-4-(3-trifluoromethoxyphenyl)benzoic acid
• CAS No: 1261524-83-7
• MF: C₁₄H₈F₄O₃
• MW: 300.205138206482
• MDL: MFCD18322406
• CID: 2761246
• PubChem ID: 53211302
• Update Time: 2025-05-21

3-Fluoro-4-(3-trifluoromethoxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-[3-(trifluoromethoxy)phenyl]benzoic acid
• 3-FLUORO-4-(3-TRIFLUOROMETHOXYPHENYL)BENZOIC ACID;
• 2-Fluoro-3'-(trifluoromethoxy)[1,1'-biphenyl]-4-carboxylic acid
• DTXSID40681317
• MFCD18322406
• 3-FLUORO-4-(3-TRIFLUOROMETHOXYPHENYL)BENZOICACID
• 3-FLUORO-4-(3-TRIFLUOROMETHOXYPHENYL)BENZOIC ACID
• 2-FLUORO-3'-(TRIFLUOROMETHOXY)-[1,1'-BIPHENYL]-4-CARBOXYLIC ACID
• AKOS012731487
• [1,1'-Biphenyl]-4-carboxylic acid, 2-fluoro-3'-(trifluoromethoxy)-
• 1261524-83-7
• BS-20092
• 3-Fluoro-4-(3-trifluoromethoxyphenyl)benzoic acid

• MDL： MFCD18322406
• Inchi： 1S/C14H8F4O3/c15-12-7-9(13(19)20)4-5-11(12)8-2-1-3-10(6-8)21-14(16,17)18/h1-7H,(H,19,20)
• InChI Key： GRJKBRHMTKKIOD-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=CC=1C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Exact Mass: 300.04100
• Monoisotopic Mass: 300.04095676Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53000
• LogP: 4.08950

Additional information on 3-Fluoro-4-(3-trifluoromethoxyphenyl)benzoic acid

Introduction to 3-Fluoro-4-(3-trifluoromethoxyphenyl)benzoic acid (CAS No. 1261524-83-7)

3-Fluoro-4-(3-trifluoromethoxyphenyl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1261524-83-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features, including a fluorine atom at the 3-position and a trifluoromethoxy group at the 4-position of the benzene ring. Such structural motifs are strategically designed to enhance molecular interactions with biological targets, making it a promising candidate for further exploration in drug discovery and development.

The presence of both fluorine and trifluoromethoxy substituents imparts distinct electronic and steric properties to the molecule. The fluorine atom, known for its ability to modulate metabolic stability and binding affinity, contributes to the compound's pharmacological profile. Meanwhile, the trifluoromethoxy group, a common pharmacophore in many bioactive molecules, enhances lipophilicity and binding interactions with enzymes and receptors. These features make 3-Fluoro-4-(3-trifluoromethoxyphenyl)benzoic acid a versatile scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in fluorinated benzoic acid derivatives due to their potential applications in treating various diseases, including cancer, inflammation, and neurological disorders. The structural complexity of 3-Fluoro-4-(3-trifluoromethoxyphenyl)benzoic acid allows for fine-tuning of its biological activity by modifying other parts of the molecule. This flexibility has led to several studies exploring its derivatives as lead compounds for drug development.

One of the most compelling aspects of this compound is its potential as an intermediate in synthesizing more complex pharmacological entities. Researchers have leveraged its structural framework to develop inhibitors targeting specific enzymes involved in disease pathways. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against certain kinases and transcription factors, which are key players in cancer progression. The fluorine and trifluoromethoxy groups play a crucial role in optimizing binding interactions with these targets, leading to enhanced efficacy.

The synthesis of 3-Fluoro-4-(3-trifluoromethoxyphenyl)benzoic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations, are often employed to introduce the fluorine and trifluoromethoxy substituents at specific positions on the benzene ring. These synthetic strategies ensure high yield and purity, which are essential for subsequent biological evaluations.

Recent advancements in computational chemistry have further facilitated the study of this compound. Molecular modeling techniques allow researchers to predict how 3-Fluoro-4-(3-trifluoromethoxyphenyl)benzoic acid interacts with biological targets at the atomic level. These insights help in designing analogs with improved pharmacokinetic properties and reduced side effects. Additionally, virtual screening methods have been used to identify potential drug candidates derived from this scaffold, accelerating the drug discovery process.

The biological activity of 3-Fluoro-4-(3-trifluoromethoxyphenyl)benzoic acid has been evaluated in various preclinical models. Initial studies have demonstrated its potential as an anti-inflammatory agent by modulating cytokine production and inhibiting inflammatory pathways. Furthermore, its ability to cross the blood-brain barrier has made it an attractive candidate for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. These findings highlight the compound's broad therapeutic potential.

Another area of interest is the role of fluorinated benzoic acids in antimicrobial applications. The unique structural features of 3-Fluoro-4-(3-trifluoromethoxyphenyl)benzoic acid contribute to its ability to disrupt bacterial cell membranes and inhibit microbial growth. This has led to investigations into its potential use as an alternative treatment against multidrug-resistant bacteria. Such applications are particularly relevant in light of the growing global challenge posed by antibiotic resistance.

The pharmaceutical industry continues to invest heavily in developing novel fluorinated compounds due to their favorable pharmacological properties. 3-Fluoro-4-(3-trifluoromethoxyphenyl)benzoic acid stands out as a promising intermediate that can be further modified to create a diverse array of bioactive molecules. Its structural versatility allows for exploration across multiple therapeutic areas, making it a valuable asset in medicinal chemistry research.

In conclusion,3-Fluoro-4-(3-trifluoromethoxyphenyl)benzoic acid (CAS No. 1261524-83-7) is a structurally complex and biologically active compound with significant potential in drug discovery and development. Its unique combination of fluorine and trifluoromethoxy substituents enhances molecular interactions with biological targets, making it a versatile scaffold for designing novel therapeutic agents. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in pharmaceutical chemistry.